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Compound of Interest

Compound Name: INF55

Cat. No.: B1671941 Get Quote

INF55 Technical Support Center
This technical support center provides guidance on the stability and storage of INF55,

troubleshooting for common experimental issues, and frequently asked questions for

researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)
Q1: What is INF55?

A1: INF55 is the designation for the chemical compound 5-Nitro-2-phenyl-1H-indole.[1][2][3] It

is identified by the CAS Number: 4993-87-7.[1][2][3] In some research contexts, it has been

investigated for its role as an efflux pump inhibitor.

Q2: What are the recommended storage conditions for INF55?

A2: INF55 should be stored in a tightly sealed container in a dry, dark place at room

temperature.[1][2] One supplier specifies a temperature range of 20 to 22 °C.[1]

Q3: Is there any information on the long-term stability of INF55?

A3: While general storage guidelines are provided by chemical suppliers, detailed long-term

stability data for INF55 under various conditions (e.g., temperature, humidity, solvent) is not

readily available in the public domain based on current information.

Q4: What are the physical and chemical properties of INF55?
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A4: The table below summarizes the key physical and chemical properties of INF55.

Property Value Reference

CAS Number 4993-87-7 [1][2][3]

Molecular Formula C14H10N2O2 [1][3]

Molecular Weight 238.25 g/mol [1]

Appearance Yellow to white solid [1]

Melting Point 196-199 °C [1]

Q5: Are there any known experimental protocols using INF55?

A5: A study utilized INF-55 as an in vitro efflux pump inhibitor to investigate its effect on

enhancing the antibacterial efficacy of methylene blue-mediated photodynamic therapy.[4]

However, a detailed, standalone experimental protocol for the handling and use of INF55 is not

provided in the available search results. Researchers should develop experiment-specific

protocols based on the compound's properties and the requirements of their study.

Troubleshooting Guide
This guide addresses potential issues that may arise during the storage and handling of INF55.
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Issue Potential Cause Recommended Solution

Change in color or appearance

of the solid compound

- Exposure to light or air due to

improper storage.- Potential

degradation.

- Ensure the container is

always tightly sealed and

stored in a dark place.[2]- If

degradation is suspected, it is

recommended to use a fresh

batch of the compound for

experiments.

Difficulty in dissolving the

compound

- Use of an inappropriate

solvent.- Compound may have

degraded.

- Test solubility in small

amounts of different common

laboratory solvents (e.g.,

DMSO, DMF, ethanol).- If

solubility issues persist with a

previously effective solvent,

consider the possibility of

compound degradation.

Inconsistent experimental

results

- Improper storage leading to

degradation.- Inaccurate

weighing of the compound.

- Verify that the storage

conditions have been

consistently maintained as per

the recommendations.- Use a

calibrated analytical balance

for accurate measurements.

Logical Workflow for Troubleshooting Storage
Issues
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Troubleshooting Flowchart for INF55 Storage

Start: 
 Suspected issue with INF55

Visually inspect the compound. 
 Is there a change in color or texture?

Review storage conditions. 
 Was it sealed, dry, and dark?

No

Conclusion: Improper storage is the likely cause. 
 Discard and use a fresh batch.

Yes

No

Test solubility in a recommended solvent. 
 Does it dissolve as expected?

Yes

End of Troubleshooting

Conclusion: Potential degradation or incorrect solvent. 
 Verify solvent and consider a new batch.

No

Proceed with experiment, but monitor results closely for inconsistencies.

Yes

Click to download full resolution via product page

Caption: Troubleshooting workflow for INF55 storage issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1671941#inf55-
stability-and-storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671941?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

